Cas no 1503307-32-1 ((3-Ethyl-5-methyl-1,2-oxazol-4-yl)methanamine)

• Product Name: (3-Ethyl-5-methyl-1,2-oxazol-4-yl)methanamine
• CAS No: 1503307-32-1
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD28968367
• CID: 4602707
• PubChem ID: 82502438
• Update Time: 2025-08-03

(3-Ethyl-5-methyl-1,2-oxazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-ethyl-5-methyl-1,2-oxazol-4-yl)methanamine
• (3-Ethyl-5-methyl-1,2-oxazol-4-yl)methanamine

• MDL： MFCD28968367
• Inchi： 1S/C7H12N2O/c1-3-7-6(4-8)5(2)10-9-7/h3-4,8H2,1-2H3
• InChI Key： MQUDDYGQTBAJOB-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CN)C(CC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• XLogP3: 0.5
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-Ethyl-5-methyl-1,2-oxazol-4-yl)methanamine

Introduction to (3-Ethyl-5-methyl-1,2-oxazol-4-yl)methanamine (CAS No. 1503307-32-1)

(3-Ethyl-5-methyl-1,2-oxazol-4-yl)methanamine, with the CAS number 1503307-32-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound belongs to the oxazole class, which is characterized by a five-membered ring containing two oxygen atoms and one nitrogen atom. The presence of ethyl and methyl substituents at specific positions on the oxazole ring enhances its chemical reactivity and biological activity, making it a valuable intermediate in synthetic chemistry.

The structural framework of (3-Ethyl-5-methyl-1,2-oxazol-4-yl)methanamine imparts several advantageous features that make it suitable for various chemical transformations. The oxazole ring is known for its stability and ability to participate in hydrogen bonding, which is crucial for the design of bioactive molecules. Additionally, the amine functional group at the methanamine position provides a site for further derivatization, enabling the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in oxazole derivatives due to their diverse biological activities. Studies have shown that compounds containing the oxazole moiety exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in (3-Ethyl-5-methyl-1,2-oxazol-4-yl)methanamine may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. For instance, the ability of the oxazole ring to interact with biological targets has been exploited in the design of small-molecule inhibitors. The ethyl and methyl groups can be further modified or incorporated into larger molecules to enhance binding affinity and selectivity.

The synthesis of (3-Ethyl-5-methyl-1,2-oxazol-4-yl)methanamine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the preparation of an appropriate oxazole precursor, followed by functional group transformations to introduce the desired substituents. Advanced techniques such as transition metal-catalyzed reactions have been employed to achieve high yields and purity levels. These synthetic strategies not only demonstrate the versatility of oxazole chemistry but also provide insights into potential industrial applications.

Recent advancements in computational chemistry have further accelerated the discovery and optimization of compounds like (3-Ethyl-5-methyl-1,2-oxazol-4-yl)methanamine. Molecular modeling studies have been instrumental in predicting binding interactions with biological targets, allowing researchers to fine-tune molecular structures for improved efficacy. These computational approaches complement traditional experimental methods and have become indispensable tools in modern drug discovery.

The potential applications of this compound extend beyond pharmaceuticals. Its unique chemical properties make it a candidate for use in agrochemicals and materials science. For example, derivatives of oxazole have shown promise as herbicides and fungicides due to their ability to disrupt essential biological pathways in pests. Additionally, the stability and reactivity of this compound could be exploited in the development of novel polymers or coatings with enhanced performance characteristics.

In conclusion, (3-Ethyl-5-methyl-1,2-oxazol-4-yl)methanamine (CAS No. 1503307-32-1) represents a fascinating example of how structural complexity can lead to functional diversity. Its role as a key intermediate in synthetic chemistry and its potential as a lead compound for drug development underscore its importance in modern science. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of scientific innovation.